4-(2-(2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-[2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C16H17N3O5/c1-24-14-7-19(12(9-20)6-13(14)21)8-15(22)18-11-4-2-10(3-5-11)16(17)23/h2-7,20H,8-9H2,1H3,(H2,17,23)(H,18,22)
• InChI Key: AJESXBQLLCTIIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(C(=CC1=O)CO)CC(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C16H17N3O5
• Molecular Weight: 331.32 g/mol

Description

4-(2-(2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamido)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential use in the development of new drugs and therapies.

Mechanism of Action

Target of Action

It is structurally similar to benzamidine , which is known to interact with several proteins such as Kallikrein-1 , Urokinase-type plasminogen activator , Trypsin-1 , and Casein kinase II subunit alpha . These proteins play crucial roles in various biological processes, including inflammation, blood clotting, and cell signaling.

Mode of Action

Benzamidine typically binds to the active sites of its target proteins, potentially altering their function .

Biochemical Pathways

Based on the known targets of benzamidine, it could potentially influence pathways related to inflammation, blood clotting, and cell signaling .

Result of Action

Based on the known effects of benzamidine, it may have anti-inflammatory effects and could potentially influence blood clotting and cell signaling processes .

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-(2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamido)benzamide in lab experiments is its potential as an anti-inflammatory agent. Additionally, its inhibition of DPP-4 makes it a promising candidate for the treatment of type 2 diabetes. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, and more research is needed to fully elucidate its effects.

Future Directions

There are several future directions for research involving 4-(2-(2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamido)benzamide. One area of research is the development of new drugs and therapies for the treatment of type 2 diabetes. Additionally, the potential anti-inflammatory effects of this compound could be further investigated. Finally, more research is needed to fully understand the mechanism of action of this compound and its effects on the body.
Conclusion:
In conclusion, 4-(2-(2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamido)benzamide is a promising compound with potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the development of new drugs and therapies.

Scientific Research Applications

The potential applications of 4-(2-(2-(hydroxymethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamido)benzamide in scientific research are vast. This compound has been shown to have potential as an anti-inflammatory agent, as well as an inhibitor of the enzyme, dipeptidyl peptidase-4 (DPP-4). DPP-4 inhibitors have been used in the treatment of type 2 diabetes, and the potential of this compound in this area is currently being investigated.